3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride

• Molecular Formula: C21H20Cl2N4O2
• Molecular Weight: 431.3 g/mol
• IUPAC Name: 3-[3-[[4-(pyridin-2-yloxymethyl)phenyl]methyl]-1,2-oxazol-5-yl]pyridin-2-amine;dihydrochloride
• InChI: InChI=1S/C21H18N4O2.2ClH/c22-21-18(4-3-11-24-21)19-13-17(25-27-19)12-15-6-8-16(9-7-15)14-26-20-5-1-2-10-23-20;;/h1-11,13H,12,14H2,(H2,22,24);2*1H
• InChI Key: MBTDGWGMEVIEKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OCC2=CC=C(C=C2)CC3=NOC(=C3)C4=C(N=CC=C4)N.Cl.Cl

Description

3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C21H20Cl2N4O2 and its molecular weight is 431.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3-(4-(Pyridin-2-yloxymethyl)-benzyl)-isoxazol-5-yl)-pyridin-2-yl amine (1 g) was dissolved in methanol (50 mL), and concentrated hydrochloric acid (1.18 mL) was added thereto at room temperature. This mixed solution was stirred at room temperature for 5 minutes, and then concentrated under a reduced pressure. To the residue were added ethanol and tert-butyl methyl ether, and subjected to ultrasound treatment. The precipitated solids were filtered, washed with tert-butyl methyl ether and dried in vacuo to obtain the title compound (908 mg).